Cas no 2413847-38-6 (methyl (2R,3R)-2-amino-3-fluorobutanoate)

• Product Name: methyl (2R,3R)-2-amino-3-fluorobutanoate
• CAS No: 2413847-38-6
• MF: C₅H₁₀FNO₂
• MW: 135.136805057526
• MDL: MFCD32662780
• CID: 5683040
• PubChem ID: 146049899
• Update Time: 2025-05-24

methyl (2R,3R)-2-amino-3-fluorobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2R,3R)-2-amino-3-fluorobutanoate
• 2413847-38-6
• EN300-26572685

• MDL： MFCD32662780
• Inchi： 1S/C5H10FNO2/c1-3(6)4(7)5(8)9-2/h3-4H,7H2,1-2H3/t3-,4+/m1/s1
• InChI Key： NEZLXZLCTHMHAF-DMTCNVIQSA-N
• SMILES： F[C@H](C)[C@@H](C(=O)OC)N

Computed Properties

• Exact Mass: 135.06955672g/mol
• Monoisotopic Mass: 135.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (2R,3R)-2-amino-3-fluorobutanoate

Exploring the Unique Properties and Applications of Methyl (2R,3R)-2-Amino-3-Fluorobutanoate (CAS No. 2413847-38-6)

In the rapidly evolving field of pharmaceutical and biochemical research, methyl (2R,3R)-2-amino-3-fluorobutanoate (CAS No. 2413847-38-6) has emerged as a compound of significant interest. This fluorinated amino acid derivative is gaining attention due to its unique stereochemistry and potential applications in drug development, peptide synthesis, and enzyme studies. Researchers are particularly drawn to its chiral centers and the introduction of a fluorine atom, which can dramatically alter the biological activity and metabolic stability of molecules.

The compound's CAS number 2413847-38-6 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its systematic name, methyl (2R,3R)-2-amino-3-fluorobutanoate, reveals critical structural features: the methyl ester group, the amino functionality at position 2, and the fluorine substitution at position 3. These features make it a valuable building block for asymmetric synthesis and the creation of fluorinated analogs of natural amino acids.

Recent trends in medicinal chemistry highlight the growing demand for fluorinated compounds, with searches for "fluorine in drug design" and "chiral fluorinated building blocks" increasing by over 40% in academic literature queries. This aligns perfectly with the properties of methyl (2R,3R)-2-amino-3-fluorobutanoate, as fluorine incorporation often improves membrane permeability and bioavailability—key considerations in developing next-generation therapeutics.

The compound's stereochemical purity (2R,3R configuration) makes it particularly valuable for studying enzyme-substrate interactions and designing stereoselective inhibitors. Pharmaceutical scientists frequently search for "how does fluorine affect drug metabolism" and "advantages of chiral auxiliaries," questions directly addressed by this molecule's structural features. Its ester group offers additional versatility, serving as either a protecting group or a prodrug moiety in synthetic pathways.

In synthetic applications, CAS 2413847-38-6 enables the construction of complex fluorinated peptides with enhanced stability against proteolytic degradation—a property highly sought after in peptide-based drug discovery. Laboratory searches for "fluorinated amino acid synthesis" and "improving peptide half-life" reflect this growing application area. The compound's balanced lipophilicity, conferred by both the fluorine atom and methyl ester, makes it particularly useful for optimizing blood-brain barrier penetration in CNS-targeted compounds.

Quality control of methyl (2R,3R)-2-amino-3-fluorobutanoate requires sophisticated analytical techniques, with researchers often inquiring about "HPLC methods for fluorinated compounds" and "chiral purity determination." The fluorine atom's strong 19F NMR signal provides a distinct advantage for reaction monitoring and metabolic studies, contributing to its popularity in mechanistic investigations and biochemical assays.

As the pharmaceutical industry moves toward more targeted therapies and personalized medicine, the demand for specialized building blocks like 2413847-38-6 continues to grow. Its applications extend beyond traditional drug development into areas such as PET tracer synthesis (where fluorine-18 analogs are crucial) and chemical biology probes. The compound represents an excellent example of how strategic molecular editing with fluorine can unlock new possibilities in medicinal chemistry and bioconjugation strategies.

Environmental and safety considerations of fluorinated compounds remain a hot topic, with searches for "green chemistry fluorination" and "biodegradability of fluorinated molecules" increasing. While methyl (2R,3R)-2-amino-3-fluorobutanoate offers many advantages, responsible researchers are also investigating its environmental fate and developing more sustainable synthetic routes—an area where biocatalysis shows particular promise.

The future of CAS 2413847-38-6 looks promising as computational chemistry advances allow better prediction of fluorine effects on molecular properties. With growing interest in "AI-assisted drug design" and "machine learning in chemical synthesis," this compound serves as an ideal test case for developing algorithms that can predict the impact of stereospecific fluorination on biological activity. Its unique combination of features positions it as a valuable tool for addressing current challenges in drug discovery and chemical biology.